Cas no 2703782-13-0 (1-2,5-bis(trifluoromethyl)phenylmethanamine hydrochloride)

• Product Name: 1-2,5-bis(trifluoromethyl)phenylmethanamine hydrochloride
• CAS No: 2703782-13-0
• MF: C₉H₈ClF₆N
• MW: 279.609942436218
• MDL: MFCD34551343
• CID: 5328941
• PubChem ID: 165947533
• Update Time: 2025-06-14

1-2,5-bis(trifluoromethyl)phenylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[2,5-bis(trifluoromethyl)phenyl]methanamine hydrochloride
• 1-2,5-bis(trifluoromethyl)phenylmethanamine hydrochloride

• MDL： MFCD34551343
• Inchi： 1S/C9H7F6N.ClH/c10-8(11,12)6-1-2-7(9(13,14)15)5(3-6)4-16;/h1-3H,4,16H2;1H
• InChI Key： HTGVLHYGDDWOFU-UHFFFAOYSA-N
• SMILES： C(C1C=C(C(F)(F)F)C=CC=1C(F)(F)F)N.Cl

Additional information on 1-2,5-bis(trifluoromethyl)phenylmethanamine hydrochloride

Comprehensive Overview of 1-2,5-bis(trifluoromethyl)phenylmethanamine hydrochloride (CAS No. 2703782-13-0)

1-2,5-bis(trifluoromethyl)phenylmethanamine hydrochloride (CAS No. 2703782-13-0) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a phenylmethanamine core substituted with two trifluoromethyl groups at the 2 and 5 positions, enhancing its lipophilicity and metabolic stability. This characteristic makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery targeting central nervous system (CNS) disorders and crop protection agents.

Recent trends in AI-driven drug discovery and sustainable chemistry have amplified interest in fluorinated compounds like 1-2,5-bis(trifluoromethyl)phenylmethanamine hydrochloride. Researchers are exploring its potential as a building block for small-molecule inhibitors and catalysts, leveraging the electron-withdrawing effects of the trifluoromethyl groups to modulate reactivity. Its CAS No. 2703782-13-0 is frequently queried in databases such as SciFinder and Reaxys, reflecting its growing relevance in high-throughput screening and medicinal chemistry.

The compound’s physicochemical properties, including solubility and stability under physiological conditions, are critical for applications in formulation development. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to validate its purity, a topic often searched alongside CAS No. 2703782-13-0. Additionally, its compatibility with green chemistry principles—such as reduced waste generation—aligns with industry demands for eco-friendly synthesis routes.

In agrochemical research, 1-2,5-bis(trifluoromethyl)phenylmethanamine hydrochloride is investigated for its role in designing next-generation pesticides with lower environmental persistence. The trifluoromethyl moiety’s resistance to degradation offers advantages in pest control, while its hydrochloride salt form improves handling and storage. Queries like "fluorinated amine applications" and "CAS 2703782-13-0 suppliers" highlight commercial and academic interest.

Safety and regulatory compliance are paramount in handling this compound. While not classified as hazardous, proper laboratory practices must be followed. Its safety data sheet (SDS) is often requested, underscoring the need for transparency in chemical procurement. The compound’s patent landscape is another hot topic, with innovators seeking to protect novel synthetic methods or derivatives.

In summary, 1-2,5-bis(trifluoromethyl)phenylmethanamine hydrochloride (CAS No. 2703782-13-0) exemplifies the intersection of fluorine chemistry and life sciences. Its versatility in drug design and agrochemical applications, coupled with alignment to sustainability goals, ensures its prominence in contemporary research. For further details, consult peer-reviewed journals or specialized chemical databases.